N-{[3-(3-fluoro-4-methoxyphenyl)-1H-pyrazol-4-yl]methyl}-N-methyl-2-(4-morpholinyl)ethanamine

• IUPAC Name: N-[[5-(3-fluoro-4-methoxyphenyl)-1H-pyrazol-4-yl]methyl]-N-methyl-2-morpholin-4-ylethanamine
• InChI: InChI=1S/C18H25FN4O2/c1-22(5-6-23-7-9-25-10-8-23)13-15-12-20-21-18(15)14-3-4-17(24-2)16(19)11-14/h3-4,11-12H,5-10,13H2,1-2H3,(H,20,21)
• InChI Key: KEOYOIDXRXVDIA-UHFFFAOYSA-N
• Canonical SMILES: CN(CCN1CCOCC1)CC2=C(NN=C2)C3=CC(=C(C=C3)OC)F
• Molecular Formula: C18H25FN4O2
• Molecular Weight: 348.4 g/mol

Description

N-{[3-(3-fluoro-4-methoxyphenyl)-1H-pyrazol-4-yl]methyl}-N-methyl-2-(4-morpholinyl)ethanamine is a useful research compound. Its molecular formula is C18H25FN4O2 and its molecular weight is 348.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 348.19615422 g/mol and the complexity rating of the compound is 397. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Alzheimer's Disease Treatment

A series of 3-aryl-1-phenyl-1H-pyrazole derivatives, including compounds structurally related to N-{[3-(3-fluoro-4-methoxyphenyl)-1H-pyrazol-4-yl]methyl}-N-methyl-2-(4-morpholinyl)ethanamine, has been synthesized and evaluated for their potential in treating Alzheimer's disease. These compounds have demonstrated significant in vitro inhibitory activity against acetylcholinesterase (AChE) and selective monoamine oxidase (MAO-B) enzymes, which are targets for Alzheimer's disease therapy. Modeling studies have provided insights into their potential binding orientations and interactions within the AChE and MAO-B active sites (Kumar, Jain, Parle, Jain, & Kumar, 2013).

NK(1) Receptor Antagonism

Efficient synthetic pathways have been developed for NK(1) receptor antagonists, such as aprepitant, utilizing morpholine derivatives as key intermediates. These pathways involve innovative steps like crystallization-induced diastereoselective transformations and have shown promise in the development of orally active NK(1) receptor antagonists, which are crucial for managing conditions like chemotherapy-induced nausea and vomiting (Brands et al., 2003).

Antimicrobial Activity

Novel Schiff bases synthesized using 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile and 1,3-Disubstituted pyrazole-4-carboxaldehydes have shown promising in vitro antimicrobial activity. These derivatives, structurally related to the compound of interest, were created through multi-step reactions, including the Gewald synthesis technique, and demonstrated significant antimicrobial efficacy against various strains (Puthran et al., 2019).

Cancer Imaging

The synthesis of [11C]gefitinib, a high-affinity inhibitor of the epidermal growth factor receptor tyrosine kinase (EGFR-TK), utilized morpholine derivatives for positron emission tomography (PET) imaging of cancers expressing EGFR mutations. This research underscores the utility of morpholine-based compounds in developing diagnostic tools for cancer imaging, enhancing the ability to target and visualize specific cancer types (Holt, Ravert, Dannals, & Pomper, 2006).

Tubulin Polymerization Inhibition

Indenopyrazoles, structurally similar to this compound, have been synthesized and identified as tubulin polymerization inhibitors. These compounds, particularly methyl 3-((6-methoxy-1,4-dihydroindeno[1,2-c]pyrazol-3-yl)amino)benzoate, showed promising antiproliferative activity toward human cancer cells without affecting antimicrobial and antimalarial activities. This highlights the potential application of these compounds in cancer therapy by disrupting the tubulin dynamics essential for cell division (Minegishi et al., 2015).